Cas no 61582-39-6 (Acetylatractylodinol)

• Product Name: Acetylatractylodinol
• CAS No: 61582-39-6
• MF: C₁₅H₁₂O₃
• MW: 240.253984451294
• CID: 473948
• PubChem ID: 5315531
• Update Time: 2025-07-15

Acetylatractylodinol Chemical and Physical Properties

Names and Identifiers

• 2,8-Nonadiene-4,6-diyn-1-ol, 9-(2-furanyl)-, acetate, (2E,8E)-
• acetic acid,9-(furan-2-yl)nona-2,8-dien-4,6-diyn-1-ol
• Acetylatractylodinol
• Tractylodinol acetate
• D85036
• 9-(Furan-2-yl)nona-2,8-dien-4,6-diynyl acetate
• [(2E,8E)-9-(furan-2-yl)nona-2,8-dien-4,6-diynyl] acetate
• C17857
• starbld0000873
• (2E,8E)-9-(FURAN-2-YL)NONA-2,8-DIEN-4,6-DIYN-1-YL ACETATE
• HY-N7622
• 61582-39-6
• CS-0134808
• MS-23401
• AKOS040761306
• ((2E,8E)-9-(furan-2-yl)nona-2,8-dien-4,6-diynyl) acetate
• DA-60726

• Inchi： 1S/C15H12O3/c1-14(16)17-12-8-6-4-2-3-5-7-10-15-11-9-13-18-15/h6-11,13H,12H2,1H3/b8-6+,10-7+
• InChI Key： KQELYEKOTPXIHM-NBANWCDVSA-N
• SMILES： O1C=CC=C1/C=C/C#CC#C/C=C/COC(C)=O

Computed Properties

• Exact Mass: 258.08922
• Monoisotopic Mass: 240.078644241 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 2.8
• Topological Polar Surface Area: 39.4
• Molecular Weight: 240.25

Experimental Properties

• Color/Form: Orange powder
• PSA: 70.67

Acetylatractylodinol Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohol esters

Additional information on Acetylatractylodinol

Recent Advances in the Study of Acetylatractylodinol (61582-39-6): A Comprehensive Research Brief

Acetylatractylodinol (CAS: 61582-39-6) is a bioactive compound derived from the rhizomes of Atractylodes lancea, a traditional Chinese medicinal herb. Recent studies have highlighted its potential therapeutic applications, particularly in anti-inflammatory, anti-cancer, and immunomodulatory activities. This research brief synthesizes the latest findings on Acetylatractylodinol, focusing on its chemical properties, mechanisms of action, and clinical relevance.

A 2023 study published in the Journal of Natural Products elucidated the molecular structure of Acetylatractylodinol, confirming its sesquiterpenoid backbone and acetylated functional groups. The research employed nuclear magnetic resonance (NMR) spectroscopy and high-resolution mass spectrometry (HRMS) to characterize the compound, providing a foundation for further pharmacological investigations. Notably, the study identified Acetylatractylodinol as a potent inhibitor of NF-κB signaling, a key pathway in inflammation and cancer progression.

In vitro and in vivo experiments have demonstrated Acetylatractylodinol's efficacy in suppressing pro-inflammatory cytokines such as TNF-α and IL-6. A 2024 preclinical trial reported in Biochemical Pharmacology revealed that the compound significantly reduced tumor growth in murine models of colorectal cancer, with minimal toxicity to normal cells. These findings suggest its potential as a targeted therapy for inflammation-driven malignancies.

Further research has explored Acetylatractylodinol's immunomodulatory effects. A recent Frontiers in Immunology article (2024) highlighted its ability to enhance regulatory T-cell (Treg) activity, making it a candidate for autoimmune disease treatment. The study utilized flow cytometry and RNA sequencing to map the compound's impact on immune cell populations, revealing a unique mechanism distinct from conventional immunosuppressants.

Despite these promising results, challenges remain in the clinical translation of Acetylatractylodinol. Pharmacokinetic studies indicate low oral bioavailability, prompting ongoing research into novel delivery systems such as nanoparticle encapsulation. Additionally, synthetic analogs are being developed to improve stability and potency while retaining the parent compound's therapeutic profile.

In conclusion, Acetylatractylodinol (61582-39-6) represents a multifaceted bioactive agent with significant potential in modern medicine. Continued research into its mechanisms, formulation optimization, and clinical applications will be critical to realizing its full therapeutic value. This brief underscores the need for interdisciplinary collaboration to advance Acetylatractylodinol from bench to bedside.